2-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]octahydropyrrolo[1,2-a]pyrazine

• IUPAC Name: 2-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C18H23N5O2/c1-24-15-6-3-7-16(25-2)17(15)14-11-19-21-18(20-14)23-10-9-22-8-4-5-13(22)12-23/h3,6-7,11,13H,4-5,8-10,12H2,1-2H3
• InChI Key: ZHHUOURYXBIKIF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C2=CN=NC(=N2)N3CCN4CCCC4C3
• Molecular Formula: C18H23N5O2
• Molecular Weight: 341.4 g/mol

Description

2-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]octahydropyrrolo[1,2-a]pyrazine is a chemical compound that has gained significant attention in the scientific community due to its unique properties. This compound is synthesized using a specific method and has been extensively studied to understand its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]octahydropyrrolo[1,2-a]pyrazine is not fully understood. However, it is believed to interact with specific enzymes and receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
2-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]octahydropyrrolo[1,2-a]pyrazine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. The compound has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]octahydropyrrolo[1,2-a]pyrazine in lab experiments is its high yield and purity. The compound is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using this compound is its relatively unknown mechanism of action, which makes it challenging to interpret the results of experiments.

Future Directions

There are several future directions for research involving 2-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]octahydropyrrolo[1,2-a]pyrazine. One of the most significant areas of research is the development of this compound as a therapeutic agent for various diseases. Further studies are needed to understand the mechanism of action of the compound and its potential applications in the treatment of diseases. Additionally, research is needed to optimize the synthesis method of the compound to improve its yield and purity. Finally, studies are needed to understand the long-term effects of the compound on the body to determine its safety for use in humans.
Conclusion:
2-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]octahydropyrrolo[1,2-a]pyrazine is a unique chemical compound that has gained significant attention in the scientific community. Its potential applications in various scientific fields, including medicinal chemistry, make it an exciting area of research. Further studies are needed to understand the mechanism of action of the compound and its potential applications in the treatment of diseases. With continued research, this compound may prove to be a valuable tool in the fight against various diseases.

Scientific Research Applications

2-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]octahydropyrrolo[1,2-a]pyrazine has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of this compound is in the field of medicinal chemistry. It has been shown to have potential as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. The compound has also been studied for its potential use as a diagnostic tool in various imaging techniques.